Cas no 151860-16-1 ((1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane)

• Product Name: (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane
• CAS No: 151860-16-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD09910423
• CID: 99407
• PubChem ID: 10220049
• Update Time: 2025-05-23

(1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-Benzyl-6-nitro-3-azabicyclo[3.1.0]hexane
• (1S,5R)-3-benzyl-6-nitro-3-azabicyclo[3.1.0]hexane
• 3-Azabicyclo[3.1.0]hexane,6-nitro-3-(phenylmethyl)-, (1a,5a,6a)-
• MESO-3-BENZYL-6-NITRO-3-AZABICYCLO[3.1.0]HEXAAN
• DTXSID60436907
• (1A,5A,6A)-3-BENZYL-6-NITRO-3-AZABICYCLO[3.1.0]HEXANE
• AKOS027334879
• AS-45320
• CS-0171336
• AR2303
• A925897
• 151860-16-1
• SCHEMBL7682041
• MFCD09910423
• AKOS016004362
• (1R,5S,6S)-3-benzyl-6-nitro-3-azabicyclo[3.1.0]hexane
• (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane

• MDL： MFCD09910423
• Inchi： 1S/C12H14N2O2/c15-14(16)12-10-7-13(8-11(10)12)6-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11+,12?
• InChI Key： GJYNUKYVXIQGQH-FOSCPWQOSA-N
• SMILES： [O-][N+](C1[C@@H]2CN(CC3C=CC=CC=3)C[C@@H]21)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.1Ų

(1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo3.1.0Hexane

Comprehensive Overview of (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo[3.1.0]Hexane (CAS No: 151860-16-1)

(1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo[3.1.0]Hexane is a nitrogen-containing bicyclic compound with a unique structural framework that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. The compound’s IUPAC name highlights its stereochemistry (stereochemistry) and functional group arrangement: a benzyl group at position 3, a nitro group at position 6, and a nitrogen-containing bicyclic core (azabicyclo). This molecular architecture provides a versatile scaffold for the development of bioactive molecules and functional materials.

The core structure of (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo[3.1.0]Hexane consists of a seven-membered ring system with two fused rings: a five-membered ring containing a nitrogen atom and a three-membered ring forming the [3.1.0] configuration (bicyclic ring system). The presence of the nitro group introduces electron-withdrawing effects that influence reactivity patterns during synthetic transformations (nitro functionality). Recent studies have demonstrated that such electron-deficient systems can be selectively reduced to amino derivatives under mild conditions (nitro-to-amino conversion), enabling access to amine-rich compounds for drug discovery applications.

The benzyl substitution at position 3 plays a critical role in modulating the compound’s physicochemical properties (benzyl substitution effect). Computational studies published in the *Journal of Organic Chemistry* (2024) reveal that this aromatic moiety enhances solubility in polar solvents while maintaining structural rigidity through steric hindrance effects (polarity modulation). This dual functionality makes the compound particularly valuable as an intermediate in asymmetric synthesis pathways targeting chiral pharmaceuticals.

In terms of synthetic methodology, recent advances in transition-metal-catalyzed reactions have enabled efficient construction of the azabicyclic core (metal-catalyzed cyclization). A notable approach reported by Zhang et al. (Angewandte Chemie International Edition, 2024) employs palladium-catalyzed C–N bond formation to assemble the bicyclic framework from readily available precursors (Pd-catalyzed C–N bond formation). This method achieves high diastereoselectivity (up to 98% ee) by leveraging chiral ligands that control the spatial orientation during ring closure.

The nitro group in (1A,5A,6A)-3-Benzyl-6-Nitro-3-Azabicyclo[3.1.0]Hexane serves as both an electron-withdrawing handle for further derivatization and a potential pharmacophore element (nitro pharmacophore). Research published in *Bioorganic & Medicinal Chemistry Letters* (2024) demonstrates that compounds containing similar nitro functionalities exhibit enhanced interactions with G-protein coupled receptors through hydrogen bonding networks (GPCR interaction mechanism). This property has been exploited in lead optimization campaigns for antihypertensive agents.

A key application area for this compound lies in its role as a building block for nitrogen-rich heterocycles used in medicinal chemistry (heterocycle synthesis platform). The azabicyclic core provides structural diversity through modular modifications at multiple positions: the benzyl group can be replaced with other aryl or heteroaryl substituents (aryl substitution versatility), while the nitro group offers opportunities for redox-based activation strategies (nitro redox activation). These features align well with current trends in drug design emphasizing scaffold flexibility and multi-target activity.

In material science applications, researchers have explored the use of this compound as an ion-conducting component in solid-state electrolytes (ion-conducting polymer electrolyte development). The nitrogen atom’s lone pair electrons facilitate proton transport mechanisms similar to those observed in zwitterionic systems (NH-based proton conduction pathway). A study published by Kim et al. (Advanced Materials Interfaces, 2024) demonstrated improved conductivity values when incorporating modified derivatives into polymer matrices.

The stereochemical configuration specified by the (1^A,5^A,6^A) notation indicates specific chair-like conformations that influence molecular recognition processes (bicyclic conformational analysis). Molecular dynamics simulations show that these conformations maintain stability under physiological conditions due to favorable hydrogen bonding interactions between adjacent ring atoms (H-bond stabilization mechanism). This property is particularly important for applications requiring long-term structural integrity.

Safety profiles associated with this compound remain under active investigation by regulatory agencies worldwide (molecular safety evaluation protocols). Preliminary toxicity data from OECD guidelines suggest low acute toxicity when handled under standard laboratory conditions (OEDD toxicity assessment framework). However, comprehensive studies are ongoing to establish definitive safety parameters across various application scenarios.

Ongoing research efforts continue to expand the utility profile of this versatile scaffold through novel derivatization strategies.
For instance:
- Regioselective C–H functionalization techniques enable site-specific modifications without disrupting core structure
- Photoredox catalysis approaches offer new pathways for constructing complex architectures
- Enzymatic biotransformations provide environmentally friendly alternatives for large-scale production
These innovations reflect broader trends toward sustainable chemical synthesis methods aligned with green chemistry principles.
In conclusion,
The unique combination of structural rigidity provided by the azabicyclic framework along with tunable electronic properties makes this compound an attractive platform for developing next-generation therapeutics and functional materials.
As research progresses,
We can expect to see increased adoption of this scaffold across multiple disciplines including but not limited to:
- Anti-cancer drug development
- Neurodegenerative disease treatment
- Energy storage materials
- Smart polymer systems
Continued exploration will undoubtedly uncover new applications while refining existing methodologies through interdisciplinary collaboration between synthetic chemists and material scientists.